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Compound of Interest

Compound Name: UK51656

Cat. No.: B15578456

Technical Support Center: UK5099

Welcome to the technical support center for UK5099, a potent inhibitor of the mitochondrial
pyruvate carrier (MPC). This resource is designed to assist researchers, scientists, and drug
development professionals in overcoming common challenges associated with the stability and
use of UK5099 in solution.

Frequently Asked Questions (FAQSs)

Q1: My UK5099 solution appears cloudy or has precipitated. What is the cause and how can |
resolve this?

Al: Cloudiness or precipitation in your UK5099 solution can arise from several factors:

e Solvent Quality: UK5099 is highly soluble in DMSO. However, DMSO is hygroscopic,
meaning it readily absorbs moisture from the air. Water-logged DMSO can significantly
reduce the solubility of UK5099, leading to precipitation.[1][2] Always use fresh, anhydrous
DMSO for preparing your stock solutions.

o Low Temperature Storage: Concentrated solutions of UK5099 in DMSO may precipitate
when stored at low temperatures. If you observe precipitation after thawing a frozen stock,
gently warm the vial to 37°C and vortex until the solid is fully redissolved before use.
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» Improper Dilution: When diluting a concentrated DMSO stock into an aqueous buffer for your
experiment, rapid changes in solvent polarity can cause the compound to crash out of
solution. To avoid this, it is recommended to perform serial dilutions and ensure thorough
mixing at each step.

Q2: What are the recommended solvents and maximum concentrations for preparing UK5099
stock solutions?

A2: The recommended primary solvent for UK5099 is DMSO. Some suppliers also report
solubility in ethanol. It is important to note that solubility can vary slightly between batches.

Solvent Maximum Concentration Source
DMSO =50 mg/mL (173.43 mM) [2]
DMSO 100 mg/mL (346.86 mM) [1]
DMSO 57 mg/mL (197.71 mM) [1][3]
DMSO >28.8 mg/mL [4]
DMSO up to 30 mg/mli [51[6]
DMSO 5 mg/ml [7]
Ethanol up to 8 mg/mli [5][6]
Ethanol <1 mg/mL [3]
Water Insoluble [4]
DMF 15 mg/ml [7]
DMF:PBS (pH 7.2) (1:1) 0.5 mg/mi [7]

Q3: How should I store my UK5099, both as a powder and in solution, to ensure its stability?

A3: Proper storage is critical for maintaining the integrity of UK5099.
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Storage ]
Form Duration Source

Temperature
Powder -20°C 3years [11[3]
Powder +2°C to +8°C [8]
In Solvent

-80°C 1 year [1]
(DMSO/Ethanol)
In Solvent

-80°C 6 months [3]
(DMSO/Ethanol)
In Solvent

-70°C up to 6 weeks [8]
(DMSO/Ethanol)
In Solvent

-20°C 1 month [L1[3][5][6]
(DMSO/Ethanol)
In Solvent

-20°C up to 2 weeks [8]
(DMSO/Ethanol)

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
stock solutions into single-use volumes before freezing.[1][8]

Troubleshooting Guides

Issue: Inconsistent experimental results with different batches of UK5099 solution.
o Possible Cause: Degradation of the compound in solution.

o Troubleshooting Steps:

o Prepare Fresh Solutions: It is best practice to use freshly prepared solutions for your
experiments. Avoid using stock solutions that have been stored for extended periods,
especially at -20°C.

o Aliquot Stocks: If you need to store solutions, aliquot them into single-use vials to minimize
freeze-thaw cycles.
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o Protect from Light: UK5099 is a bright yellow solid and may be light-sensitive.[8] Store
solutions in amber vials or wrap vials in foil to protect them from light.

o Confirm Concentration: If you suspect degradation, you may need to verify the
concentration of your stock solution using techniques like HPLC.

Issue: Off-target effects observed at high concentrations of UK5099.

o Possible Cause: UK5099 can exhibit off-target effects at concentrations significantly higher
than its IC50 for MPC inhibition (which is in the nanomolar range).[9]

e Troubleshooting Steps:

o Dose-Response Curve: Perform a dose-response experiment to determine the optimal
concentration of UK5099 for your specific cell type and assay. The IC50 for pyruvate-
dependent O2 consumption is approximately 50 nM.[2][7]

o Lower Concentrations: Studies have shown that maximal MPC inhibition is achieved at
around 2-5 pM, and higher concentrations may lead to off-target effects such as
impairment of glutamate oxidation and HIF-1a stabilization.[9]

o Use Appropriate Controls: Include negative controls (vehicle only) and positive controls (if
available) to distinguish between on-target and off-target effects.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of UK5099 in DMSO
» Materials:

o UK5099 powder (Molecular Weight: 288.3 g/mol )

o Anhydrous DMSO

o Sterile microcentrifuge tubes

e Procedure:
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1. Allow the UK5099 powder to equilibrate to room temperature before opening the vial to
prevent condensation of moisture.

2. Weigh out 2.883 mg of UK5099 powder and place it in a sterile microcentrifuge tube.
3. Add 1 mL of anhydrous DMSO to the tube.

4. Vortex the solution until the UK5099 is completely dissolved. Gentle warming to 37°C may
be necessary.

5. Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage (see
storage table for details).
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Caption: Mechanism of action of UK5099.
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Caption: General experimental workflow for using UK5099.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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